Cas no 1639901-82-8 (3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one)

3-Iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring an iodinated pyrazolo-pyrazinone core. Its structure combines a pyrazole ring fused with a pyrazinone moiety, offering versatility as a synthetic intermediate in medicinal chemistry and materials science. The iodine substituent enhances reactivity, enabling cross-coupling reactions such as Suzuki or Sonogashira couplings, which are valuable for constructing complex molecular architectures. This compound’s rigid scaffold and functional group compatibility make it useful for developing pharmacophores or optoelectronic materials. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in diverse synthetic applications. Suitable for researchers seeking tailored modifications in heterocyclic systems.

3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one structure

1639901-82-8 structure

Product Name:3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one

CAS No:1639901-82-8

MF:C₆H₆IN₃O

MW:263.035812854767

CID:4610366

Update Time:2025-10-11

3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrazin-4(5H)-one, 6,7-dihydro-3-iodo-
- 3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
- Inchi： 1S/C6H6IN3O/c7-4-3-9-10-2-1-8-6(11)5(4)10/h3H,1-2H2,(H,8,11)
- InChI Key： FBWMEEFHBCULFH-UHFFFAOYSA-N
- SMILES： C12=C(I)C=NN1CCNC2=O

3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM415064-100mg	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95%+	100mg	$411	2023-01-03
Chemenu	CM415064-250mg	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95%+	250mg	$576	2023-01-03
Chemenu	CM415064-500mg	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95%+	500mg	$892	2023-01-03
Chemenu	CM415064-1g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95%+	1g	$1137	2023-01-03
Enamine	EN300-383658-0.05g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95.0%	0.05g	$245.0	2025-03-16
Enamine	EN300-383658-0.1g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95.0%	0.1g	$366.0	2025-03-16
Enamine	EN300-383658-0.25g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95.0%	0.25g	$524.0	2025-03-16
Enamine	EN300-383658-0.5g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95.0%	0.5g	$824.0	2025-03-16
Enamine	EN300-383658-1.0g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95.0%	1.0g	$1057.0	2025-03-16
Enamine	EN300-383658-2.5g	3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one	1639901-82-8	95.0%	2.5g	$2071.0	2025-03-16